N-butyl-4-(2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-butyl-4-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C22H23ClN4O2S/c1-2-3-12-24-21(29)16-4-10-19(11-5-16)27-14-13-25-22(27)30-15-20(28)26-18-8-6-17(23)7-9-18/h4-11,13-14H,2-3,12,15H2,1H3,(H,24,29)(H,26,28)
• InChI Key: SBYFYZSTDBCYIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClN4O2S
• Molecular Weight: 443.0 g/mol

Description

N-butyl-4-(2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C22H23ClN4O2S and its molecular weight is 442.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergy Agents

A study on derivatives similar to the compound explored their antiallergy activity, finding some analogs significantly more potent than existing treatments. These findings suggest potential research applications in developing new antiallergy medications (Hargrave, Hess, & Oliver, 1983).

Antiulcer Agents

Research into imidazo[1,2-a]pyridines, which share structural motifs with the compound of interest, aimed to develop antisecretory and cytoprotective antiulcer agents. Although the compounds did not show significant antisecretory activity, some demonstrated cytoprotective properties, highlighting a potential research area for gastroprotective drugs (Starrett, Montzka, Crosswell, & Cavanagh, 1989).

Antimicrobial Compounds

A study utilizing thiosemicarbazide derivatives as precursors for synthesizing various heterocyclic compounds assessed their antimicrobial activity. This area of research is crucial for discovering new antimicrobial agents, given the growing concern over antibiotic resistance (Elmagd, Hemdan, Samy, & Youssef, 2017).

Antihypertensive Agents

The discovery of nonpeptide angiotensin II receptor antagonists, including N-(biphenylylmethyl)imidazoles, has opened new avenues for treating hypertension. These findings underscore the importance of exploring similar compounds for potential antihypertensive applications (Carini, Duncia, Aldrich, Chiu, Johnson, Pierce, Price, Santella, Wells, & Wexler, 1991).

Antitumor Activity

Imidazole derivatives have been reviewed for their antitumor activity, highlighting the potential of these compounds, including the one , for cancer research and therapy development (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).